Cas no 2764012-86-2 (1-(2-methylphenyl)-5-{[(prop-2-en-1-yloxy)carbonyl]amino}-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-(2-methylphenyl)-5-{[(prop-2-en-1-yloxy)carbonyl]amino}-1H-pyrazole-4-carboxylic acid
• CAS No: 2764012-86-2
• MF: C₁₅H₁₅N₃O₄
• MW: 301.297303438187
• CID: 5880227
• PubChem ID: 165981809
• Update Time: 2025-05-19

1-(2-methylphenyl)-5-{[(prop-2-en-1-yloxy)carbonyl]amino}-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-methylphenyl)-5-{[(prop-2-en-1-yloxy)carbonyl]amino}-1H-pyrazole-4-carboxylic acid
• EN300-37342944
• 2764012-86-2

• Inchi： 1S/C15H15N3O4/c1-3-8-22-15(21)17-13-11(14(19)20)9-16-18(13)12-7-5-4-6-10(12)2/h3-7,9H,1,8H2,2H3,(H,17,21)(H,19,20)
• InChI Key： BPNWFIJMLGRPID-UHFFFAOYSA-N
• SMILES： O(CC=C)C(NC1=C(C(=O)O)C=NN1C1C=CC=CC=1C)=O

Computed Properties

• Exact Mass: 301.10625597g/mol
• Monoisotopic Mass: 301.10625597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 93.4Ų

Additional information on 1-(2-methylphenyl)-5-{[(prop-2-en-1-yloxy)carbonyl]amino}-1H-pyrazole-4-carboxylic acid

1-(2-Methylphenyl)-5-{[(Prop-2-En-1-Yloxy)Carbonyl]Amino}-1H-Pyrazole-4-Carboxylic Acid: A Comprehensive Overview

The compound 1-(2-methylphenyl)-5-{[(prop-2-en-1-yloxy)carbonyl]amino}-1H-pyrazole-4-carboxylic acid (CAS No. 2764012-86-2) is a highly specialized organic molecule with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound belongs to the class of pyrazole derivatives, which have garnered considerable attention due to their diverse biological activities and structural versatility. The molecule's structure incorporates a pyrazole ring system, a carboxylic acid group, and a substituted phenyl moiety, making it a valuable substrate for further functionalization and application development.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes involving coupling reactions, oxidation, and cyclization. The incorporation of the prop-2-en-1-yloxy group introduces additional reactivity and stability to the molecule, enhancing its suitability for various applications. Researchers have explored its potential as a precursor for bioactive molecules, particularly in the development of antimicrobial agents and anticancer drugs. The pyrazole core is known for its ability to interact with biological targets such as enzymes and receptors, making it a promising scaffold for drug discovery.

In the context of agrochemicals, this compound has been investigated for its herbicidal activity, where it demonstrates selective inhibition of plant growth regulators. Its ability to modulate plant hormone signaling pathways has opened new avenues for sustainable agriculture practices. Furthermore, the compound's photostability and thermal stability make it an attractive candidate for use in advanced materials such as organic electronics and sensors.

Recent studies have also highlighted the importance of this compound in the development of bioconjugates and nanoparticles. By leveraging its functional groups, researchers have successfully attached biomolecules such as peptides and antibodies to create targeted delivery systems for therapeutic agents. This innovation has significantly improved the efficacy and specificity of drug delivery systems, reducing off-target effects and enhancing patient outcomes.

The synthesis of 1-(2-methylphenyl)-5-{[(prop-2-en-1-yloxy)carbonyl]amino}-1H-pyrazole-4-carboxylic acid involves a series of well-defined steps that ensure high purity and yield. The use of environmentally friendly reagents and catalytic systems has further enhanced the sustainability of its production process. This aligns with the growing global emphasis on green chemistry principles, making this compound not only scientifically valuable but also environmentally responsible.

In conclusion, CAS No. 2764012-86-2 represents a cutting-edge molecule with multifaceted applications across various industries. Its unique structure, combined with recent advancements in synthetic methods and application development, positions it as a key player in modern chemical research. As ongoing studies continue to uncover new potentials for this compound, its role in advancing science and technology is expected to grow significantly in the coming years.